Cas no 855531-12-3 (4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL-)

4-Thiazolecarboxylic acid, 2-[(4-chlorophenyl)amino]-5-methyl-, is a specialized heterocyclic compound featuring a thiazole core substituted with a carboxy group, a 4-chlorophenylamino moiety, and a methyl group at the 5-position. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. Its functional groups enable further derivatization, facilitating the synthesis of biologically active molecules. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (methyl) substituents enhances its utility in fine-tuning physicochemical properties. The compound exhibits stability under standard conditions, ensuring reliable handling in synthetic applications. Its distinct structural features support its use in developing novel therapeutic agents or crop protection chemicals.
4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL- structure
855531-12-3 structure
Product Name:4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL-
CAS No:855531-12-3
MF:C11H9ClN2O2S
MW:268.719360113144
MDL:MFCD25202223
CID:3312843
PubChem ID:86056602
Update Time:2025-06-07

4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL-
    • YRZREWCNYAKLPE-UHFFFAOYSA-N
    • 2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylicacid
    • 2-(4-Chloro-phenylamino)-5-methyl-thiazole-4-carboxylic acid
    • 2-(4-chloroanilino)-5-methyl-1,3-thiazole-4-carboxylic acid
    • SCHEMBL2877955
    • 2-(4-Chlorophenylamino)-5-methylthiazole-4-carboxylic acid
    • MFCD25202223
    • 855531-12-3
    • AS-6403
    • MDL： MFCD25202223
    • Inchi： 1S/C11H9ClN2O2S/c1-6-9(10(15)16)14-11(17-6)13-8-4-2-7(12)3-5-8/h2-5H,1H3,(H,13,14)(H,15,16)
    • InChI Key： YRZREWCNYAKLPE-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)NC1=NC(C(=O)O)=C(C)S1

Computed Properties

  • Exact Mass: 268.0073264Da
  • Monoisotopic Mass: 268.0073264Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 90.5Ų

4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL- Pricemore >>

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abcr
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